![molecular formula C3H6N4 B102149 3-Methylamino-1H-1,2,4-triazole CAS No. 15285-16-2](/img/structure/B102149.png)
3-Methylamino-1H-1,2,4-triazole
Overview
Description
3-Methylamino-1H-1,2,4-triazole is a type of triazole, which is a class of heterocyclic compounds. Triazoles are significant heterocycles that exhibit broad biological activities, such as antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities .
Synthesis Analysis
The synthesis of 1,2,4-triazole compounds has attracted much attention due to their importance in various fields. The synthesis method of 1,2,4-triazole mainly uses amidine, amide, amidine hydrazone, aryl diazonium salt, and hydrazone as nitrogen sources .Molecular Structure Analysis
Triazole is an important nitrogen heterocyclic compound, containing three nitrogen atoms and two carbon atoms. There are two isomeric forms of triazole, namely, 1,2,3-triazole and 1,2,4-triazole .Chemical Reactions Analysis
Triazole compounds have unique structures that facilitate the formation of a variety of non-covalent bonds with enzymes and receptors, inducing broad-spectrum biological activities .Scientific Research Applications
Antimicrobial Applications
1,2,4-triazole derivatives exhibit significant antimicrobial properties . They are known to be effective against a variety of bacterial and fungal pathogens. For instance, compounds like ketoconazole and fluconazole are triazole-based antifungals widely used in clinical settings . These compounds work by inhibiting the synthesis of ergosterol, an essential component of fungal cell membranes.
Analgesic and Anti-inflammatory Applications
The triazole ring is incorporated into molecules that have shown analgesic and anti-inflammatory activities. This is due to their ability to modulate cyclooxygenase enzymes, which are involved in the inflammatory process. As a result, triazole derivatives can be potential candidates for the development of new pain relief medications .
Anticancer Applications
Triazole derivatives have been explored for their anticancer potential. They can interact with various enzymes and receptors, disrupting cancer cell proliferation and survival. Drugs such as letrozole and anastrozole , which are used in the treatment of breast cancer, contain the triazole moiety .
Antiviral Applications
The triazole core is also found in antiviral drugs like ribavirin , which is used in the treatment of hepatitis C. The triazole structure allows these compounds to interfere with viral replication, making them effective in combating viral infections .
Agrochemical Applications
In the field of agrochemistry, triazole derivatives serve as growth regulators and pesticides . They can influence plant hormone activity and protect crops from fungal diseases, contributing to increased agricultural productivity .
Material Chemistry Applications
The unique structure of triazole allows it to form non-covalent bonds, making it valuable in material chemistry . Triazole derivatives can be used in the design of polymers and coatings with enhanced properties such as thermal stability and chemical resistance .
Antituberculosis Applications
Some triazole compounds have shown promising results in the treatment of tuberculosis. They can act on the mycobacterial cell wall and interfere with its synthesis, which is crucial for the survival of the bacteria causing tuberculosis .
Antimigraine Applications
Triazole derivatives like rizatriptan have been used as antimigraine agents . They work by constricting blood vessels in the brain, which can alleviate the symptoms of migraine headaches .
Mechanism of Action
Target of Action
It’s known that 1,2,4-triazole compounds, a class to which 3-methylamino-1h-1,2,4-triazole belongs, interact with a variety of enzymes and receptors . They operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors .
Mode of Action
1,2,4-triazole compounds are known to interact with their targets through various interactions like electrostatic interaction, pi-anion interaction, h-bonding, and van der waals interaction .
Biochemical Pathways
Their action is based on the inhibition of biosynthesis of ergosterol, the major steroid in fungal membranes, by blocking 14-α-demethylation .
Pharmacokinetics
1,2,4-triazole compounds are known to be stable to hydrolysis, oxidizing and reducing conditions, and enzymatic degradation . Their ability to form hydrogen bonding and bipolar interactions allows them to interact with biomolecular targets and improve solubility .
Result of Action
1,2,4-triazole compounds are known to possess important pharmacological activities such as antifungal and antiviral activities .
Action Environment
1,2,4-triazole compounds are known to be stable under various conditions, suggesting that they may be relatively unaffected by environmental factors .
Safety and Hazards
properties
IUPAC Name |
N-methyl-1H-1,2,4-triazol-5-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6N4/c1-4-3-5-2-6-7-3/h2H,1H3,(H2,4,5,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOWPYQNOYJQXPV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NC=NN1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401299822 | |
Record name | N-Methyl-1H-1,2,4-triazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401299822 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
98.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methylamino-1H-1,2,4-triazole | |
CAS RN |
15285-16-2 | |
Record name | N-Methyl-1H-1,2,4-triazol-5-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=15285-16-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-Methyl-1H-1,2,4-triazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401299822 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-methyl-4H-1,2,4-triazol-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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